Cas no 140407-18-7 (Benzonitrile, 2-[6-(chloromethyl)-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-)

• Product Name: Benzonitrile, 2-[6-(chloromethyl)-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-
• CAS No: 140407-18-7
• MF: C₁₄H₇ClN₂O₂S
• MW: 302.735580682755
• CID: 1291708
• Update Time: 2024-08-03

Benzonitrile, 2-[6-(chloromethyl)-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[6-(chloromethyl)-4-oxo-4H-thieno[3,2-d][1,3]oxazin-2-yl]-

• Inchi： 1S/C14H7ClN2O2S/c15-6-9-5-11-12(20-9)14(18)19-13(17-11)10-4-2-1-3-8(10)7-16/h1-5H,6H2
• InChI Key： JKJQSDZNJUFRJK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1C1=NC2C=C(CCl)SC=2C(=O)O1

Computed Properties

• Exact Mass: 301.99181

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 507.2±50.0 °C(Predicted)
• PSA: 62.45
• pka: -0.53±0.20(Predicted)